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Introduction

Mixed-matrix membranes (MMMSs) represent a significant advancement in membrane
technology for gas separation, merging the processability of polymers with the superior
separation performance of porous fillers. Metal-Organic Frameworks (MOFs) have emerged as
a class of crystalline porous materials with vast potential as fillers in MMMs due to their high
surface areas, tunable pore sizes, and tailored surface functionalities. Basolite Z377, a
commercial variant of the Metal-Organic Framework MOF-177, is a zinc-based material
recognized for its exceptional porosity. The incorporation of Basolite Z377 into polymer
matrices offers a promising avenue for the development of high-performance membranes for
various gas separation applications, including but not limited to, carbon dioxide capture,
hydrogen purification, and natural gas sweetening.

This document provides a comprehensive overview of the application of Basolite Z377 in
MMNMs for gas separation. It includes detailed, adaptable protocols for membrane fabrication
and gas permeation testing, a summary of representative performance data, and visual
workflows to guide researchers in this field.

Data Presentation: Performance of MOF-Based
Mixed-Matrix Membranes
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The following tables summarize the gas separation performance of various MOF-based mixed-
matrix membranes from the literature. This data provides a comparative context for the
expected performance of Basolite Z377-based MMMs.

Table 1: CO2/CHa Separation Performance of Various MOF-Based MMMs

MOF CO2

Polymer . . . CO2/CHa4
) MOF Filler Loading Permeabilit o Reference
Matrix Selectivity
(wt%) y (Barrer)

6FDA- Increased by

MOF-808 10 ~22 [1]
DAM:DABA 73%
6FDA- Increased by

MOF-808 30 ~22 [1]
DAM:DABA 62%

o NH2-MIL- _

Matrimid® - - High [2]

53(Al)
Polysulfone )

In(aip)2 20 144 - [3]
(PSF)
Polysulfone MIL-68(In)—

15 - 19.8 [3]

(PSF) NH:
Cellulose

ZIF-8 10 9.5 15.3 [3]
Acetate (CA)
6FDA-durene  PEG-MOF 10 1671.00 22.40 [4]

Note: Permeability is often reported in Barrer, where 1 Barrer = 1071 cm3(STP)-cm /
(cm2:s-cmHg).

Table 2: General Gas Separation Performance of MOF-Based MMMs for Various Gas Pairs
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Permeabilit
Polymer . . y of Faster .
. MOF Filler Gas Pair Selectivity Reference
Matrix Gas
(Barrer)
o ) Increased by
Polyimide UiO-66-NH2 CO2/N2 - [5]
12%
o ] Increased by
Polyimide UiO-66-(OH)2  CO2/Nz2 - [5]
17%
o Increased
Matrimid® Fe(BTC) CO2/CHa ) ] - [6]
with loading

Experimental Protocols

The following protocols are adapted from established procedures for the fabrication of MOF-
based mixed-matrix membranes, specifically tailored for the use of Basolite Z377 with a
polyimide matrix. Researchers should note that optimization of these protocols for their specific
experimental setup and materials is recommended.

Protocol 1: Activation of Basolite Z377

Objective: To remove any guest molecules from the pores of Basolite Z377, ensuring
maximum porosity and surface area.

Materials:

o Basolite 2377 (MOF-177) powder

e Vacuum oven

e Schlenk line (optional)

Procedure:

¢ Place a desired amount of Basolite Z377 powder in a clean, dry glass container.

o Transfer the container to a vacuum oven.
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e Heat the sample under a dynamic vacuum at a temperature between 120°C and 150°C for at
least 12 hours.

« After the activation period, allow the oven to cool to room temperature under vacuum.

o Store the activated Basolite Z377 in a desiccator or glovebox to prevent re-adsorption of
atmospheric moisture and gases.

Protocol 2: Fabrication of Basolite Z377/Polyimide
Mixed-Matrix Membranes via Solution Casting

Objective: To prepare a flat sheet mixed-matrix membrane with a uniform dispersion of
Basolite Z377 in a polyimide matrix.

Materials:
o Activated Basolite Z377
e Polyimide (e.g., Matrimid® 5218, 6FDA-based polyimides)

¢ Anhydrous solvent (e.g., N-Methyl-2-pyrrolidone (NMP), Dichloromethane (DCM),
Chloroform)

e Glass vials

» Ultrasonic bath/probe

e Magnetic stirrer and stir bars

o Flat, level casting surface (e.g., glass plate)
o Casting knife or doctor blade

» Controlled environment for solvent evaporation (e.g., glovebox, desiccator with controlled
atmosphere)

e Vacuum oven
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Procedure:
e Preparation of the Polymer Solution:

o In a clean, dry glass vial, dissolve a predetermined amount of polyimide in the chosen
solvent to achieve the desired polymer concentration (e.g., 15-20 wt%).

o Stir the solution using a magnetic stirrer at room temperature until the polymer is
completely dissolved. This may take several hours.

o Dispersion of Basolite Z377:

o Weigh the desired amount of activated Basolite Z377 to achieve the target loading in the
final membrane (e.qg., 5, 10, 15, 20 wt% relative to the polymer weight).

o Add a small amount of the solvent to the Basolite Z377 powder and sonicate the mixture
for approximately 20-30 minutes to break up any agglomerates and create a uniform
slurry.

o Add the Basolite Z377 slurry to the polymer solution.
e Homogenization of the Casting Solution:

o Stir the resulting mixture vigorously for several hours to ensure a homogeneous dispersion
of the MOF particles.

o Further sonicate the mixed solution for 30-60 minutes to ensure a fine and stable
dispersion.

o Allow the solution to rest to remove any air bubbles introduced during mixing and
sonication.

» Membrane Casting:
o Pour the bubble-free casting solution onto a clean, level glass plate.

o Use a casting knife or doctor blade set to a specific height to cast a film of uniform
thickness.
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o Cover the cast film to allow for slow solvent evaporation in a dust-free, controlled
environment at room temperature for at least 24 hours.

e Drying and Annealing:
o Once the membrane is solidified and appears dry, carefully peel it from the glass plate.

o Transfer the membrane to a vacuum oven for further drying and annealing. A typical
procedure involves a stepwise heating process, for example:

= 80°C for 12 hours
m 120°C for 12 hours

» 150°C for 6 hours (or a temperature below the glass transition temperature of the

polymer).

o Cool the membrane to room temperature under vacuum before removal.

Protocol 3: Gas Permeation Testing

Objective: To measure the permeability and selectivity of the fabricated MMMs for different

gases.
Materials:
o Fabricated Basolite Z377/Polyimide MMM

e Gas permeation cell (constant volume/variable pressure or constant pressure/variable

volume)
e Mass flow controllers
e Pressure transducers
o Temperature controller

e Vacuum pump
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o Test gases (e.g., COz, CHa, N2, H2)
Procedure:
e Membrane Mounting:

o Cut a circular sample from the fabricated MMM and place it in the gas permeation cell,
ensuring a proper seal with O-rings to prevent gas leakage.

e System Evacuation:

o Evacuate both the upstream (feed) and downstream (permeate) sides of the membrane
using a vacuum pump to remove any residual gases.

e Gas Permeation Measurement (Constant Volume/Variable Pressure Method):
o Introduce the feed gas to the upstream side of the membrane at a constant pressure.
o Monitor the pressure increase on the downstream side over time.
o The permeability coefficient (P) can be calculated using the following equation:

where Vp is the permeate volume, L is the membrane thickness, A is the effective
membrane area, R is the ideal gas constant, T is the absolute temperature, pf is the feed
pressure, pp is the permeate pressure, and dp_p/dt is the rate of pressure increase in the
permeate side.

» Selectivity Calculation:

o The ideal selectivity (a) for a pair of gases (A and B) is the ratio of their individual
permeabilities:

o Data Collection:
o Repeat the permeation measurements for all desired gases.

o Conduct measurements at different feed pressures and temperatures to evaluate the
membrane's performance under various conditions.
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Mandatory Visualization

Below are diagrams created using the DOT language to visualize the experimental workflows.
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Caption: Workflow for Basolite Z377 activation and MMM fabrication.
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Caption: Workflow for gas permeation testing of MMMs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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